Cas no 5440-46-0 (Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester)

• Product name: Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester
• CAS No: 5440-46-0
• MF: C₁₄H₂₅NO₅
• Molecular Weight: 287.352
• CID: 381907
• PubChem ID: 227948

Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Properties

Names and Identifiers

• Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester
• diethyl 2-acetamido-2-pentylpropanedioate
• diethyl 2-acetamido-2-pentyl-propanedioate
• Acetamino-pentyl-malonsaeure-diaethylester
• acetylamino-pentyl-malonic acid diethyl ester
• Acetylamino-pentyl-malonsaeure-diaethylester
• DTXSID20281112
• NSC20170
• diethyl(acetylamino)(pentyl)propanedioate
• NSC-20170
• 5440-46-0

• Inchi： InChI=1S/C14H25NO5/c1-5-8-9-10-14(15-11(4)16,12(17)19-6-2)13(18)20-7-3/h5-10H2,1-4H3,(H,15,16)
• InChIKey： OJVZASWEPKHPDA-UHFFFAOYSA-N
• SMILES： CCCCCC(C(=O)OCC)(C(=O)OCC)NC(=O)C

Computed Properties

• 精确分子量: 287.17300
• 同位素质量: 287.173
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 5
• 重原子数量: 20
• 可旋转化学键数量: 11
• 复杂度: 323
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.5
• 拓扑分子极性表面积: 81.7Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 384.4°Cat760mmHg
• 闪点: 186.3°C
• Refractive Index: 1.455
• PSA: 81.70000
• LogP: 1.95870

Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Security Information

Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%